Cas no 1177270-88-0 (3-methoxy-1-methyl-N-(5-sulfanyl-1,3,4-thiadiazol-2-yl)-1H-pyrazole-4-carboxamide)

• Product Name: 3-methoxy-1-methyl-N-(5-sulfanyl-1,3,4-thiadiazol-2-yl)-1H-pyrazole-4-carboxamide
• CAS No: 1177270-88-0
• MF: C₈H₉N₅O₂S₂
• MW: 271.319357633591
• MDL: MFCD16631652
• CID: 4683594
• PubChem ID: 33678026
• Update Time: 2025-06-11

3-methoxy-1-methyl-N-(5-sulfanyl-1,3,4-thiadiazol-2-yl)-1H-pyrazole-4-carboxamide Chemical and Physical Properties

Names and Identifiers

• N-(5-mercapto-1,3,4-thiadiazol-2-yl)-3-methoxy-1-methyl-1H-pyrazole-4-carboxamide
• 3-methoxy-1-methyl-N-(5-sulfanyl-1,3,4-thiadiazol-2-yl)pyrazole-4-carboxamide
• 3-methoxy-1-methyl-N-(5-sulfanyl-1,3,4-thiadiazol-2-yl)-1H-pyrazole-4-carboxamide

• MDL： MFCD16631652
• Inchi： 1S/C8H9N5O2S2/c1-13-3-4(6(12-13)15-2)5(14)9-7-10-11-8(16)17-7/h3H,1-2H3,(H,11,16)(H,9,10,14)
• InChI Key： YKXNOYXQNXRAGP-UHFFFAOYSA-N
• SMILES： S1C(NN=C1NC(C1C(=NN(C)C=1)OC)=O)=S

Computed Properties

• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 17
• Rotatable Bond Count: 3
• Complexity: 375
• Topological Polar Surface Area: 138

Additional information on 3-methoxy-1-methyl-N-(5-sulfanyl-1,3,4-thiadiazol-2-yl)-1H-pyrazole-4-carboxamide

Professional Introduction to 3-methoxy-1-methyl-N-(5-sulfanyl-1,3,4-thiadiazol-2-yl)-1H-pyrazole-4-carboxamide (CAS No. 1177270-88-0)

3-methoxy-1-methyl-N-(5-sulfanyl-1,3,4-thiadiazol-2-yl)-1H-pyrazole-4-carboxamide is a heterocyclic compound that has garnered significant attention in the field of pharmaceutical research due to its unique structural and chemical properties. This compound, identified by its CAS number 1177270-88-0, belongs to a class of molecules that exhibit promising biological activities, making it a subject of extensive study in drug discovery and development.

The molecular structure of this compound features a pyrazole core linked to a thiadiazole moiety, both of which are well-known for their role in medicinal chemistry. The presence of a methyl group at the 1-position and a methoxy group at the 3-position further enhances its complexity and potential for interaction with biological targets. Additionally, the 5-sulfanyl group attached to the thiadiazole ring introduces polarity and reactivity, which can be exploited for designing molecules with specific pharmacological effects.

In recent years, there has been a growing interest in the development of novel therapeutic agents derived from pyrazole-thiadiazole hybrids. These compounds have shown potential in various therapeutic areas, including anti-inflammatory, antimicrobial, and anticancer applications. The specific arrangement of functional groups in 3-methoxy-1-methyl-N-(5-sulfanyl-1,3,4-thiadiazol-2-yl)-1H-pyrazole-4-carboxamide suggests that it may interact with multiple biological pathways, making it a versatile candidate for further investigation.

One of the most compelling aspects of this compound is its ability to modulate enzyme activity and receptor binding. For instance, studies have indicated that derivatives of pyrazole-thiadiazole compounds can inhibit kinases and other enzymes involved in cell signaling pathways. The sulfanyl group in particular has been shown to enhance binding affinity to certain protein targets, potentially leading to more effective drug candidates. This property makes 3-methoxy-1-methyl-N-(5-sulfanyl-1,3,4-thiadiazol-2-yl)-1H-pyrazole-4-carboxamide an attractive scaffold for structure-based drug design.

Recent advancements in computational chemistry have enabled researchers to predict the binding modes of such compounds with high precision. Molecular docking studies have revealed that this molecule can bind effectively to several key targets relevant to human health. For example, simulations suggest that it may interact with ATP-binding sites on kinases, thereby inhibiting their activity. Such interactions are crucial for developing treatments against diseases like cancer and inflammation-related disorders.

The synthesis of 3-methoxy-1-methyl-N-(5-sulfanyl-1,3,4-thiadiazol-2-yl)-1H-pyrazole-4-carboxamide involves multi-step organic reactions that require careful optimization. The introduction of the thiadiazole ring into the pyrazole framework is particularly challenging but can be achieved through nucleophilic substitution reactions or cyclocondensation processes. The presence of the sulfanyl group necessitates conditions that prevent unwanted side reactions, such as oxidation or desulfurization.

In vitro studies have begun to uncover the biological activities of this compound. Preliminary results suggest that it exhibits inhibitory effects on certain enzymes and may possess anti-inflammatory properties. These findings are supported by experiments conducted using cell culture models, where the compound demonstrated ability to modulate inflammatory pathways. Such activities are particularly relevant given the increasing prevalence of chronic inflammatory diseases worldwide.

The potential therapeutic applications of 3-methoxy-1-methyl-N-(5-sulfanyl-1,3,4-thiadiazol-2-yl)-1H-pyrazole-4-carboxamide are vast. Beyond its anti-inflammatory properties, researchers are exploring its potential as an antimicrobial agent and as a component in combination therapies for cancer treatment. The compound's ability to interact with multiple targets makes it a promising candidate for developing synergistic drug regimens that enhance efficacy while minimizing side effects.

As research continues, new synthetic routes and derivatives will likely be developed to improve the pharmacological profile of this molecule. Techniques such as combinatorial chemistry and high-throughput screening will accelerate the discovery process by allowing rapid testing of numerous analogs. The integration of machine learning algorithms into drug discovery pipelines will further enhance the efficiency of identifying lead compounds like 3-methoxy-1-methyl-N-(5-sulfanyl-1,3,4-thiadiazol-2-yl)-1H-pyrazole-4-carboxamide.

The regulatory landscape for novel pharmaceuticals also plays a critical role in advancing compounds like this one from research into clinical use. Compliance with Good Manufacturing Practices (GMP) and other regulatory standards ensures that synthesized molecules meet quality control requirements before they can be tested in humans. Collaborative efforts between academic institutions and pharmaceutical companies are essential for navigating these regulatory hurdles efficiently.

In conclusion, 3-methoxy-1-methyl-N-(5-sulfanyl-1,3,4-thiadiazol-2-yll)-1H-pyrazole -carboxamide (CAS No. 1177270 -88 -0) represents a significant advancement in medicinal chemistry due to its unique structural features and promising biological activities. Its potential applications span multiple therapeutic areas, making it a valuable asset in ongoing efforts to develop new treatments for human diseases. As research progresses and new methodologies emerge，this compound will undoubtedly continue to be a focus of interest for scientists worldwide.